Cas no 55636-09-4 (1,3-Propanediaminium,2-hydroxy-N1,N1,N1,N3,N3,N3-hexamethyl-, chloride (1:2))

1,3-Propanediaminium,2-hydroxy-N1,N1,N1,N3,N3,N3-hexamethyl-, chloride (1:2) structure
55636-09-4 structure
Product Name:1,3-Propanediaminium,2-hydroxy-N1,N1,N1,N3,N3,N3-hexamethyl-, chloride (1:2)
CAS No:55636-09-4
MF:C9H24Cl2N2O
MW:247.205660820007
MDL:MFCD30145921
CID:381805
PubChem ID:6453216
Update Time:2025-04-19

1,3-Propanediaminium,2-hydroxy-N1,N1,N1,N3,N3,N3-hexamethyl-, chloride (1:2) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediaminium,2-hydroxy-N1,N1,N1,N3,N3,N3-hexamethyl-, chloride (1:2)
    • (2-hydroxytrimethylene)bis(trimethylammonium) dichloride
    • [2-hydroxy-3-(trimethylazaniumyl)propyl]-trimethylazanium,dichloride
    • 1,3-Propanediaminium, 2-hydroxy-N,N,N,N',N',N'-hexamethyl-, dichloride
    • 2-hydroxy-N,N,N,N',N',N'-hexamethylpropane-1,3-diaminium dichloride
    • Levocarnitine Impurity 59
    • UNII-4IBH37ORJM
    • (2-Hydroxytrimethylene)bis(trimethylammonium)dichloride
    • 4IBH37ORJM
    • AKOS030228066
    • NS00087522
    • 1,3-Propanediaminium, 2-hydroxy-N1,N1,N1,N3,N3,N3-hexamethyl-, chloride (1:2)
    • 55636-09-4
    • 4-HYDROXY-2,2,6,6-TETRAMETHYL-2,6-DIAZONIAHEPTANE DICHLORIDE
    • Q27259619
    • 2-Hydroxy-N~1~,N~1~,N~1~,N~3~,N~3~,N~3~-hexamethylpropane-1,3-bis(aminium) dichloride
    • SCHEMBL2889745
    • (2-HYDROXYTRIMETHYLENE)BIS(TRIMETHYLAMMONIUM CHLORIDE)
    • [2-hydroxy-3-(trimethylazaniumyl)propyl]-trimethylazanium;dichloride
    • EINECS 259-734-7
    • 2-Hydroxy-N1,N1,N1,N3,N3,N3-hexamethylpropane-1,3-diaminiumchloride
    • DTXSID00970976
    • Prolonium chloride
    • hydroxytrimethylene)bis(trimethylammonium) dichloride (BISQUAT)
    • A11269
    • UIYQPSXVBLBPQP-UHFFFAOYSA-L
    • 2-Hydroxy-N1,N1,N1,N3,N3,N3-hexamethylpropane-1,3-diaminium chloride
    • DB-246844
    • MDL: MFCD30145921
    • Inchi: 1S/C9H24N2O.2ClH/c1-10(2,3)7-9(12)8-11(4,5)6;;/h9,12H,7-8H2,1-6H3;2*1H/q+2;;/p-2
    • InChI Key: UIYQPSXVBLBPQP-UHFFFAOYSA-L
    • SMILES: [Cl-].[Cl-].OC(C[N+](C)(C)C)C[N+](C)(C)C

Computed Properties

  • Exact Mass: 221.9389
  • Monoisotopic Mass: 246.126569
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 116
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Melting Point: 256-257 °C (decomp)
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 19.9

1,3-Propanediaminium,2-hydroxy-N1,N1,N1,N3,N3,N3-hexamethyl-, chloride (1:2) Pricemore >>

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